Cas no 1692675-15-2 (5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1692675-15-2
• MF: C₇H₁₁N₇
• MW: 193.209139108658
• CID: 6425016
• PubChem ID: 130496598
• Update Time: 2025-10-31

5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-methyl-1-[(2-methyl-2H-tetrazol-5-yl)methyl]-
• 5-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-3-amine
• 1692675-15-2
• EN300-1107890

• Inchi： 1S/C7H11N7/c1-5-3-6(8)10-14(5)4-7-9-12-13(2)11-7/h3H,4H2,1-2H3,(H2,8,10)
• InChI Key： DGQIAHXLWLUADH-UHFFFAOYSA-N
• SMILES： N1(CC2=NN(C)N=N2)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 193.10759338g/mol
• Monoisotopic Mass: 193.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 439.2±55.0 °C(Predicted)
• pka: 3.61±0.11(Predicted)

Additional information on 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine

Introduction to 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine (CAS No. 1692675-15-2)

5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1692675-15-2, belongs to a class of molecules that integrate multiple nitrogen-containing heterocycles, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine is characterized by the presence of a pyrazole core substituted with a methyl group at the 5-position and an amine functional group at the 3-position. Additionally, the molecule incorporates a 2-methyltetrazole moiety linked to the pyrazole ring through a methylene group. This intricate arrangement of heterocyclic rings suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacophoric elements to enhance their therapeutic efficacy. The structural features of 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine make it an attractive scaffold for designing molecules with dual or multi-target activity. For instance, the pyrazole ring is known to be a privileged structure in medicinal chemistry, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The tetrazole moiety further contributes to the compound's potential bioactivity by serving as a scaffold for binding to various biological receptors.

One of the most compelling aspects of 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amime is its ability to modulate multiple signaling pathways simultaneously. This property is particularly valuable in the treatment of complex diseases where polypharmacicity can lead to more comprehensive therapeutic outcomes. Current research in this area has highlighted the compound's potential as an inhibitor of enzymes and receptors involved in inflammation and cancer progression. The amine group at the 3-position of the pyrazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 5-methyl-1-(2-methyl-H-pyrazol-l , 2 , 3 , 4 - tetra z ol - 5 - yl ) methyl - l H - py ra z ol - 3 - ami ne (CAS No. 1692675 - 15 - 2) presents both challenges and opportunities for synthetic chemists. The presence of multiple nitrogen-containing heterocycles requires careful consideration of reaction conditions to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved the accessibility of these compounds for further study.

From a computational chemistry perspective, 5-methyl-l-(Z-methy l-H-py ra z ol-l , 2 , 3 ,4 - tetra z ol - 5 - yl ) me thyl-l H - py ra z ol -3-am ine (CAS No. 1692675 -15 - 2) has been subjected to detailed molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The pharmacological profile of 5-methyl-l-(Z-meth yl-H-pyr az ol-l ,234-tetra z ol-S-y l)me thyl-l H-pyr az ol-S-am ine (CAS No.169267S -15-S) has been evaluated in several preclinical studies conducted by leading research groups worldwide. These studies have demonstrated promising results in terms of anti-inflammatory and anticancer activities. The compound's ability to inhibit key enzymes involved in pro-inflammatory pathways has made it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its effects on cancer cell proliferation and apoptosis suggest potential applications in oncology.

One notable finding from recent research is the compound's interaction with nuclear factor kappa B (NF-kB), a transcription factor critical for regulating inflammatory responses. Studies have shown that 5-methyl-l-(Z-meth yl-H-pyr az ol-l ,234-tetra z ol-S-y l)me thyl-l H-pyr az ol-S-am ine (CAS No.l69S267S-S-S) can disrupt NF-kB signaling pathways by inhibiting key regulatory enzymes such as IkappaB kinase (IKK). This mechanism offers a novel approach to modulate inflammation without causing significant side effects associated with traditional anti-inflammatory drugs.

The development of 5-methyl-l-(Z-me thyl-H-pyr az ol-l ,234-tetra z ol-S-y l)me thyl-l H-pyr az ol-S-am ine (CAS No.l69S267S-S-S) also underscores the importance of structural optimization in drug design. By modifying various functional groups within the molecule, researchers have been able to fine-tune its pharmacological properties. For example, replacing the methyl group at the 5-position of the pyrazole ring with other substituents has led to analogs with improved solubility and bioavailability. These modifications highlight the flexibility inherent in this molecular scaffold and open up new avenues for further exploration.

In conclusion,S-me thy l-l-(Z-me thyl-H-pyr az ol-I ,234-te tra z ol-S-y l)me thy l-I H-pyr az oI-e-a m ine(CAS No.l69S267S-S-S) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The integration of computational modeling with experimental validation has provided valuable insights into its mechanism of action and potential therapeutic applications. As research continues，this compound is expected to play an increasingly important role in drug discovery efforts aimed at treating inflammation-related diseases and cancer.